(8S,10S)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-10-[5-hydroxy-4-[(2S)-2-methoxymorpholin-4-yl]-6-meth

• CAS No.: 108943-08-4
• Product Name: (8S,10S)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-10-[5-hydroxy-4-[(2S)-2-methoxymorpholin-4-yl]-6-meth
• Molecular Formula: C32H38ClNO13
• Molecular Weight: 680.1 g/mol
• IUPAC Name: (7S,9S)-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-7-[(2R,4S,5S,6S)-5-hydroxy-4-[(2S)-2-methoxymorpholin-4-yl]-6-methyloxan-2-yl]oxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
• Standard InChI: InChI=1S/C32H37NO13.ClH/c1-14-27(36)17(33-7-8-44-22(12-33)43-3)9-21(45-14)46-19-11-32(41,20(35)13-34)10-16-24(19)31(40)26-25(29(16)38)28(37)15-5-4-6-18(42-2)23(15)30(26)39;/h4-6,14,17,19,21-22,27,34,36,38,40-41H,7-13H2,1-3H3;1H/t14-,17-,19-,21-,22-,27+,32-;/m0./s1
• Standard InChIKey: DSXDXWLGVADASF-QQFKZXDBSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N6CCO[C@@H](C6)OC)O.Cl
• SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N6CCOC(C6)OC)O.Cl
• Canonical SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N6CCOC(C6)OC)O.Cl
• Description: Nemorubicin Hydrochloride is the hydrochloride salt form of nemorubicin, a morpholinyl analogue of the anthracycline doxorubicin with antineoplastic activity. Nemorubicin is metabolized via the P450 CYP3A enzyme to a highly cytotoxic derivative. Unlike most anthracyclines, nemorubicin is a topoisomerase I inhibitor and appears to exert its effect through the nucleotide excision repair (NER) system. In addition, this agent does not show cross-resistance with other anthracyclines.
• Synonyms: (8S,10S)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-10-[5-hydroxy-4-[(2S)-2-methoxymorpholin-4-yl]-6-methyl-oxan-2-yl]oxy-1-methoxy-9,10-dihydro-7H-tetracene-5,12-dione
• PubChem Compound: 23624207
• Last Modified: Nov 11 2021